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Compound of Interest

Diethyl 12-
Compound Name:
bromododecylphosphonate

cat. No.: B1670521

Technical Guide: Diethyl 12-
bromododecylphosphonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl 12-bromododecylphosphonate
(CAS No. 264231-28-9) is publicly available. The following guide is a compilation of information
from product suppliers and extrapolated data from the SDS of structurally similar compounds.
This information should be used as a guide for preliminary safety assessments and handling
procedures. It is imperative to consult with a qualified safety professional and conduct a
thorough risk assessment before handling this chemical.

Chemical Identification and Properties

Diethyl 12-bromododecylphosphonate is a functionalized long-chain alkyl phosphonate. Its
structure incorporates a reactive bromide group and a stable diethyl phosphonate moiety,
making it a versatile intermediate in synthetic and applied chemistry.[1] The bromide allows for
nucleophilic substitution reactions, while the phosphonate group offers diverse reactivity.[1]
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Identifier Value

Chemical Name Diethyl 12-bromododecylphosphonate

Diethyl (12-bromododecyl)phosphonate, 1-

Synonyms bromo-12-diethoxyphosphoryldodecane
CAS Number 264231-28-9[2][3]

Molecular Formula C16H34BrOsP[2][3]

Molecular Weight 385.32 g/mol [2][3]

Purity Typically =98%[2][3]

Hazard Identification and Precautionary Measures

While a specific hazard classification for Diethyl 12-bromododecylphosphonate is not
available, an analysis of structurally related brominated organophosphorus compounds
suggests that it should be handled with care. The following table summarizes potential hazards

and is based on data for similar chemicals.
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Hazard Category

Potential Hazard
(Extrapolated)

Precautionary Statements
(Recommended)

Acute Toxicity

May be harmful if swallowed,

inhaled, or in contact with skin.

Avoid breathing dust, fumes,
gas, mist, vapors, or spray.
Wash hands and exposed skin

thoroughly after handling.

Skin Corrosion/Irritation

May cause skin irritation.

Wear protective gloves and
clothing. If skin irritation
occurs, get medical

advice/attention.

Eye Damage/Irritation

May cause serious eye
irritation.

Wear eye and face protection.
If in eyes, rinse cautiously with
water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

Respiratory Irritation

May cause respiratory

irritation.

Use only outdoors or in a well-
ventilated area. If inhaled,
remove person to fresh air and
keep comfortable for
breathing. Call a poison center

or doctor if you feel unwell.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Diethyl 12-

bromododecylphosphonate and to ensure the safety of laboratory personnel.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1670521?utm_src=pdf-body
https://www.benchchem.com/product/b1670521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect Recommendation
st Store at —20 °C in a tightly sealed, moisture-free
orage
J container.[1][2]
Use under an inert atmosphere for long-term
) stability. Avoid prolonged exposure to light and
Handling

moisture.[1] Avoid contact with skin and eyes.

Do not ingest.

Incompatible Materials

Oxidizing agents.

First-Aid Measures

In the event of exposure, the following first-aid measures, extrapolated from similar

compounds, are recommended. Seek immediate medical attention for any exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.

Remove to fresh air. If breathing is difficult, give

Inhalation oxygen. If not breathing, give artificial
respiration. Get immediate medical attention.
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Call a physician immediately.

Fire-Fighting and Accidental Release Measures
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Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon
oxides, phosphorus oxides, and hydrogen

bromide.

Fire-Fighting Equipment

Wear a self-contained breathing apparatus and

full protective gear.

Accidental Release

Ensure adequate ventilation. Use personal
protective equipment. Sweep up and shovel into
suitable containers for disposal. Avoid dust

formation.

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment should be worn when

handling Diethyl 12-bromododecylphosphonate.
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Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

) ) Wear appropriate protective gloves and clothing
Skin and Body Protection )
to prevent skin exposure.

Follow the OSHA respirator regulations found in
29 CFR 1910.134 or European Standard EN
) ) 149. Use a NIOSH/MSHA or European
Respiratory Protection ] )
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.

Handle in accordance with good industrial
Hygiene Measures hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Experimental Protocols and Signaling Pathways

Currently, there is no publicly available information regarding specific experimental protocols or
signaling pathways involving Diethyl 12-bromododecylphosphonate. Researchers utilizing
this compound are encouraged to develop and validate their own protocols based on its
chemical properties and intended application.

Logical Relationship: From Hazard to Protection

The following diagram illustrates the logical flow from identifying a potential hazard to
implementing the necessary protective measures.

Personal Protective Equipment
(e.g., Gloves, Goggles)

Potential Hazard includes use of

(e.g., Skin Irritation)

is identified in determines need for

Risk Assessment Control Measures
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Caption: Logical workflow from hazard identification to personal protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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12-bromododecylphosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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